Cas no 130663-89-7 (4-(Chloromethyl)-2-methylphenol)

• Product Name: 4-(Chloromethyl)-2-methylphenol
• CAS No: 130663-89-7
• MF: C₈H₉ClO
• MW: 156.609461545944
• CID: 4673528
• Update Time: 2025-10-12

4-(Chloromethyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methylbenzyl chloride
• 4-(Chloromethyl)-2-methylphenol

• Inchi： 1S/C8H9ClO/c1-6-4-7(5-9)2-3-8(6)10/h2-4,10H,5H2,1H3
• InChI Key： UYBVYFSLDHIIPR-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(C)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-(Chloromethyl)-2-methylphenol

Professional Introduction to 4-(Chloromethyl)-2-methylphenol (CAS No. 130663-89-7)

4-(Chloromethyl)-2-methylphenol, a compound with the chemical identifier CAS No. 130663-89-7, is a versatile intermediate in the field of organic synthesis and pharmaceutical development. This compound, characterized by its 4-(chloromethyl)-2-methylphenol structure, has garnered significant attention due to its utility in the synthesis of various bioactive molecules. The presence of both chloromethyl and methylphenol groups imparts unique reactivity, making it a valuable building block for medicinal chemists and researchers.

The chemical structure of 4-(Chloromethyl)-2-methylphenol consists of a benzene ring substituted with a chloromethyl group at the fourth position and a methyl group at the second position. This arrangement confers distinct chemical properties that facilitate its use in diverse synthetic pathways. The chloromethyl group is particularly noteworthy as it serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecular framework.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel therapeutic agents derived from aromatic compounds. 4-(Chloromethyl)-2-methylphenol has emerged as a key intermediate in this context, particularly in the synthesis of small-molecule inhibitors targeting specific biological pathways. Its role in constructing complex scaffolds has been leveraged to develop compounds with potential applications in oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 4-(Chloromethyl)-2-methylphenol is its utility in the preparation of heterocyclic derivatives. Heterocyclic compounds are known for their broad spectrum of biological activities and have been extensively studied for their pharmacological properties. The chloromethyl group in 4-(Chloromethyl)-2-methylphenol allows for facile introduction of nitrogen-containing heterocycles, such as pyridines and pyrimidines, which are crucial components in many drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-(Chloromethyl)-2-methylphenol. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at the positions adjacent to the chloromethyl moiety. These reactions have enabled the construction of more complex molecular architectures with enhanced biological activity. Additionally, palladium-catalyzed reactions have been utilized to generate biaryl systems, which are prevalent in many pharmacologically active compounds.

The versatility of 4-(Chloromethyl)-2-methylphenol is also evident in its application as a precursor for polymer modifications. Researchers have explored its use in generating functionalized polymers that exhibit unique properties such as biodegradability and bioavailability. These polymers have potential applications in drug delivery systems, where controlled release profiles are essential for therapeutic efficacy.

In conclusion, 4-(Chloromethyl)-2-methylphenol (CAS No. 130663-89-7) represents a significant compound in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new synthetic strategies and applications, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in organic synthesis and drug discovery.